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Compound of Interest

Compound Name: Alexa Fluor 680 NHS ester

Cat. No.: B15552825 Get Quote

For researchers, scientists, and professionals in drug development, Alexa Fluor 680 NHS
ester stands as a paramount tool in fluorescent labeling. This near-infrared (NIR) dye offers

exceptional brightness and photostability, making it a preferred choice for a multitude of

applications, from in vitro assays to in vivo imaging. This guide delves into the core chemical

properties, detailed experimental protocols, and logical workflows associated with this versatile

fluorophore.

Core Chemical Properties
Alexa Fluor 680 NHS ester is an amine-reactive dye that readily forms stable covalent bonds

with primary amines on proteins, amine-modified oligonucleotides, and other molecules.[1][2][3]

[4] Its key characteristics are summarized below for easy reference and comparison.
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Property Value

Molecular Formula C₃₉H₄₇BrN₄O₁₃S₃

Molecular Weight 955.91 g/mol

Excitation Maximum 679 nm[4][5]

Emission Maximum 702 nm[4][5]

Molar Extinction Coefficient 183,000 cm⁻¹M⁻¹[1]

Quantum Yield 0.36[2][6][7]

Solubility Water, DMSO, DMF[8]

Reactive Group N-hydroxysuccinimidyl (NHS) ester

Reactivity Primary amines

Experimental Protocols
The following sections provide detailed methodologies for common applications of Alexa Fluor
680 NHS ester.

Protein Labeling Protocol
This protocol outlines the steps for conjugating Alexa Fluor 680 NHS ester to a protein, such

as an antibody.

1. Protein Preparation:

Ensure the protein is at a concentration of 2-10 mg/mL for optimal labeling efficiency.[9]

Labeling efficiency is significantly reduced at protein concentrations below 2 mg/mL.[9]

The protein must be in a buffer free of primary amines (e.g., Tris or glycine) and ammonium

ions, as these will compete with the labeling reaction. Suitable buffers include phosphate-

buffered saline (PBS) or sodium bicarbonate buffer.

The optimal pH for the conjugation reaction is between 8.3 and 8.5.[10] If the pH is below

8.0, adjust it with 1 M sodium bicarbonate.[9]
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2. Dye Preparation:

Immediately before use, dissolve the Alexa Fluor 680 NHS ester in anhydrous dimethyl

sulfoxide (DMSO) to create a 10 mM stock solution.[9]

Vortex the solution to ensure the dye is fully dissolved.

3. Conjugation Reaction:

The optimal molar ratio of dye to protein is typically around 10:1.[9] This can be adjusted to

achieve the desired degree of labeling.

Slowly add the calculated volume of the dye stock solution to the protein solution while

gently vortexing.

Incubate the reaction for 1 hour at room temperature, protected from light.

4. Purification of the Conjugate:

Separate the labeled protein from the unreacted dye using a size-exclusion chromatography

column, such as a Sephadex G-25 column.[9]

Equilibrate the column with PBS (pH 7.2-7.4).

Apply the reaction mixture to the column and elute with PBS.

The first colored fraction to elute will be the labeled protein. The smaller, unreacted dye

molecules will elute later.

5. Storage:

Store the purified conjugate at 4°C, protected from light. For long-term storage, it can be

aliquoted and frozen at -20°C.

Visualizing Workflows and Principles
The following diagrams, created using the DOT language, illustrate key experimental workflows

and principles involving Alexa Fluor 680.
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Protein Labeling Workflow with Alexa Fluor 680 NHS Ester.
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Principle of Targeted Cell Imaging using an Alexa Fluor 680 Labeled Probe.
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Workflow for Western Blotting using an Alexa Fluor 680 Labeled Secondary Antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.thermofisher.com [documents.thermofisher.com]

2. FluoroFinder [app.fluorofinder.com]

3. Molecular Probes Alexa Fluor Antibody Labeling Kits 680/700 nm | Buy Online | Molecular
Probes™ | Fisher Scientific [fishersci.ie]

4. medchemexpress.com [medchemexpress.com]

5. tools.thermofisher.com [tools.thermofisher.com]

6. Quantum Yield [Alexa Fluor 680] | AAT Bioquest [aatbio.com]

7. Alexa Fluor - Wikipedia [en.wikipedia.org]

8. prod-vector-labs-wordpress-media.s3.amazonaws.com [prod-vector-labs-wordpress-
media.s3.amazonaws.com]

9. Fluorescence quantum yields (QY) and lifetimes (τ) for Alexa Fluor dyes—Table 1.5 |
Thermo Fisher Scientific - HK [thermofisher.com]

10. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo
Fisher Scientific - US [thermofisher.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Alexa Fluor 680 NHS
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552825#alexa-fluor-680-nhs-ester-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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